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Compound of Interest

Compound Name: 2-Ethylhexyl acetate

Cat. No.: B091014 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the boiling and melting points of 2-
Ethylhexyl acetate, a widely used solvent in various industrial applications, including

pharmaceuticals. This document collates data from multiple sources, presents it in a clear and

accessible format, and outlines the standard experimental methodologies for determining these

critical physical properties.

Physical Properties of 2-Ethylhexyl Acetate
2-Ethylhexyl acetate is a colorless liquid with a characteristic sweet, fruity odor.[1][2] It is

recognized for its low volatility and is utilized as a solvent for a range of substances, including

nitrocellulose, resins, and in lacquers.[3]

Quantitative Data Summary
The boiling and melting points of 2-Ethylhexyl acetate are crucial parameters for its

application in various processes, influencing its behavior under different temperatures and

pressures. The following table summarizes these properties as reported in the scientific

literature.
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Physical Property Value Conditions

Boiling Point 199 °C
At 1013 hPa (760 mmHg)[1][4]

[5][6]

196.00 to 199.00 °C At 760.00 mm Hg

190-200 °C Not specified[7]

216 °C Not specified[8]

Melting Point -92 °C [4][5][6][9]

-93 °C [1][10]

-45 °C [8][11]

Experimental Protocols
While specific experimental reports for the determination of the boiling and melting points of 2-
Ethylhexyl acetate are not extensively detailed in publicly available literature, the following are

standardized and widely accepted laboratory methods that would be employed for such a

determination.

Determination of Boiling Point
The boiling point of a liquid is the temperature at which its vapor pressure equals the

surrounding atmospheric pressure. A common laboratory method for determining the boiling

point of a compound like 2-Ethylhexyl acetate is as follows:

Apparatus Setup: A small quantity of 2-Ethylhexyl acetate (a few milliliters) is placed in a

test tube along with a couple of boiling chips to ensure smooth boiling. A thermometer is

suspended in the test tube with the bulb positioned just above the liquid surface to measure

the temperature of the vapor. The test tube is then heated in a suitable bath (e.g., an oil bath

or a heating mantle) to provide uniform heating.

Heating and Observation: The heating bath is gradually warmed. As the liquid approaches its

boiling point, bubbles will begin to form and the liquid will start to boil.
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Temperature Reading: The temperature is recorded when it becomes constant, which

indicates that the vapor and liquid are in equilibrium. This constant temperature is the boiling

point of the liquid.[12]

Determination of Melting Point (Freezing Point)
For a pure substance, the melting point and freezing point are the same. The melting point is

the temperature at which a substance changes from a solid to a liquid. For a substance that is

a liquid at room temperature, like 2-Ethylhexyl acetate, the freezing point is determined.

Apparatus Setup: A sample of 2-Ethylhexyl acetate is placed in a small test tube. A

thermometer is immersed in the liquid.

Cooling: The test tube is placed in a cooling bath (e.g., an ice-salt mixture or a cryostat). The

sample is stirred gently and continuously with the thermometer or a separate stirrer to

encourage uniform cooling and prevent supercooling.

Observation and Data Recording: The temperature is recorded at regular intervals as the

substance cools. A plateau in the cooling curve, where the temperature remains constant for

a period, indicates the freezing point. This is the temperature at which the liquid and solid

phases are in equilibrium.

Synthesis of 2-Ethylhexyl Acetate
2-Ethylhexyl acetate is commonly synthesized through the esterification of 2-ethylhexanol with

acetic acid or via transesterification. The following diagram illustrates a common synthesis

pathway.

Caption: Fischer esterification synthesis of 2-Ethylhexyl acetate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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Phone: (601) 213-4426
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